Cas no 1354027-11-4 (3-{[((S)-2-Aminopropanyl)cyclopropylamino]methyl}pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-{[((S)-2-Aminopropanyl)cyclopropylamino]methyl}pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1354027-11-4
• MF: C₁₆H₂₉N₃O₃
• MW: 311.419764280319
• CID: 2162387
• Update Time: 2025-06-23

3-{[((S)-2-Aminopropanyl)cyclopropylamino]methyl}pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-{[((S)-2-amino-propionyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester
• 3-{[((S)-2-aminopropanyl)cyclopropylamino]methyl}pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-(((S)-2-amino-N-cyclopropylpropanamido)methyl)pyrrolidine-1-carboxylate
• AM97217
• 3-{[((S)-2-Aminopropanyl)cyclopropylamino]methyl}pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C16H29N3O3/c1-11(17)14(20)19(13-5-6-13)10-12-7-8-18(9-12)15(21)22-16(2,3)4/h11-13H,5-10,17H2,1-4H3/t11-,12?/m0/s1
• InChI Key： OTJJLGJZYUAPBM-PXYINDEMSA-N
• SMILES： O=C([C@H](C)N)N(CC1CN(C(=O)OC(C)(C)C)CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 429
• Topological Polar Surface Area: 75.9

Additional information on 3-{[((S)-2-Aminopropanyl)cyclopropylamino]methyl}pyrrolidine-1-carboxylic acid tert-butyl ester

Introduction to 3-{[((S)-2-Aminopropanyl)cyclopropylamino]methyl}pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1354027-11-4)

3-{[((S)-2-Aminopropanyl)cyclopropylamino]methyl}pyrrolidine-1-carboxylic acid tert-butyl ester, identified by its CAS number 1354027-11-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrrolidine core substituted with a tert-butyl ester group and an N-methylated cyclopropylamine moiety. The presence of these functional groups not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its application in medicinal chemistry.

The pyrrolidine ring is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In this particular compound, the pyrrolidine ring is further modified by the N-methylated cyclopropylamine group, which introduces additional hydrogen bonding potential and steric bulk. These modifications can significantly influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

The tert-butyl ester functionality at the carboxylic acid position serves multiple purposes. It not only enhances the compound's stability during storage and handling but also provides a handle for further chemical modifications, such as hydrolysis to yield a free carboxylic acid or conversion to other derivatives. The tert-butyl group also contributes to the overall steric environment of the molecule, which can be critical for optimizing binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. The (S)-2-aminopropanyl group, which is part of the cyclopropylamine moiety, introduces chirality to the molecule. Chiral drugs often exhibit different pharmacological profiles compared to their racemic counterparts, making stereochemical control a crucial aspect of drug development. The use of enantiomerically pure forms of this compound could lead to enhanced therapeutic efficacy and reduced side effects.

One of the most exciting applications of this compound lies in its potential as a precursor for the development of novel therapeutics. The structural motifs present in 3-{[((S)-2-Aminopropanyl)cyclopropylamino]methyl}pyrrolidine-1-carboxylic acid tert-butyl ester are reminiscent of several known bioactive scaffolds used in drug discovery. For instance, the pyrrolidine-pyrrolidine scaffold has been explored in the development of antiviral and anticancer agents, while the cyclopropylamine moiety is found in compounds with antimicrobial properties.

In addition to its structural significance, this compound has shown promise in preliminary pharmacological studies. Researchers have been investigating its potential as an intermediate in the synthesis of more complex molecules with targeted biological activities. The ability to modify key functional groups while maintaining structural integrity makes this compound a valuable building block for medicinal chemists.

The synthesis of 3-{[((S)-2-Aminopropanyl)cyclopropylamino]methyl}pyrrolidine-1-carboxylic acid tert-butyl ester involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis has been crucial in achieving the desired stereochemical purity. These methods not only improve efficiency but also allow for scalable production, which is essential for industrial applications.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This includes comprehensive toxicological studies and pharmacokinetic evaluations. The growing interest in personalized medicine has also highlighted the importance of understanding how individual variations in metabolism and genetics can affect drug response.

The role of 3-{[((S)-2-Aminopropanyl)cyclopropylamino]methyl}pyrrolidine-1-carboxylic acid tert-butyl ester in drug discovery is further underscored by its compatibility with modern biocatalytic methods. Enzymatic approaches have emerged as powerful tools for constructing complex molecules with high precision and minimal environmental impact. By leveraging biocatalysis, researchers can access novel derivatives of this compound more efficiently than traditional synthetic routes allow.

The future prospects for this compound are promising, with ongoing research focusing on expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative uses for 3-{[((S)-2-Aminopropanyl)cyclopropylamino]methyl}pyrrolidine-1-carboxylic acid tert-butyl ester, particularly in areas such as oncology and neurology where structural complexity often correlates with improved biological activity.

In conclusion, 3-{[((S)-2-Aminopropanyl)cyclopropylamino]methyl}pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1354027-11-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with its potential as a building block for novel therapeutics, make it a valuable asset in drug discovery efforts. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in developing next-generation medicines.